Cas no 766-85-8 (3-Iodoanisole)

3-Iodoanisole Properties

Names and Identifiers

• 3-iodoanisole
• 1-iodo-3-methoxybenzene
• 1-methoxy-3-iodobenzene
• 3-MeO-C6H4-I
• 3-Methoxyiodobenzene
• 3-Methoxyphenyl iodide
• Anisole,m-iodo
• Benzene,1-iodo-3-methoxy
• m-Iodoanisole
• m-MeOC6H4-I
• m-Methoxyiodobenzene
• Benzene, 1-iodo-3-methoxy-
• Anisole, m-iodo-
• 1-iodo-3-methoxy-benzene
• m-iodoanisol
• m-iodo-anisole
• NSC60726
• PubChem3904
• 3-methoxy-iodobenzene
• 3-iodo-methoxy-benzene
• RSHBAGGASAJQCH-UHFFFAOYSA-
• SBB059058
• EN300-190041
• EINECS 212-173-1
• F15426
• AC-22939
• L9JJR6U9YU
• DTXSID6061105
• SY027986
• CS-W012919
• A19933
• NSC 60726
• SCHEMBL133589
• SCHEMBL12015255
• I0379
• AM20041139
• AKOS008949239
• NS00037830
• 3-Iodoanisole, 99%
• NSC-60726
• AC-25986
• 766-85-8
• InChI=1/C7H7IO/c1-9-7-4-2-3-6(8)5-7/h2-5H,1H3
• AS-19208
• MFCD00001048
• FT-0615892
• 1-Iodo-3-methoxy-benzene; 1-Iodo-3-methoxybenzene; 3-Methoxyphenyl Iodide; m-Methoxyiodobenzene; NSC 60726;
• +Expand

• MDL： MFCD00001048
• InChIKey： RSHBAGGASAJQCH-UHFFFAOYSA-N
• Inchi： 1S/C7H7IO/c1-9-7-4-2-3-6(8)5-7/h2-5H,1H3
• SMILES： IC1=C([H])C([H])=C([H])C(=C1[H])OC([H])([H])[H]
• BRN： 1858896

Computed Properties

• Exact Mass: 233.95416g/mol
• Surface Charge: 0
• XLogP3: 2.9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 233.95416g/mol
• Monoisotopic Mass: 233.95416g/mol
• Topological Polar Surface Area: 9.2Ų
• Heavy Atom Count: 9
• Complexity: 85
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.29980
• PSA: 9.23000
• Refractive Index: n20/D 1.613(lit.)
• Water Partition Coefficient: Soluble in chloroform, alcohol, ether. Insoluble in water.
• Boiling Point: 245°C(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Light Sensitive
• Density: 1.965 g/mL at 25 °C(lit.)

3-Iodoanisole Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26
• Safety Instruction： S26-S24/25
• Risk Phrases：R22; R36
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H319
• Warning Statement： P305+P351+P338
• Prompt：warning
• Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid light.
• Risk Phrases： 22-36
• Signal Word：Warning
• TSCA：Yes

3-Iodoanisole Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether